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Compound of Interest

Compound Name: Neopentyl formate
CAS No.: 23361-67-3
Cat. No.: B14709596
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of neopentyl formate, a formate ester
recognized for its unique structural characteristics and applications in organic synthesis. The
significant steric hindrance provided by the neopentyl group imparts considerable stability to
this molecule, making it a subject of interest for investigating reaction mechanisms and as a
stable building block in complex molecular architectures.

Core Molecular and Physical Properties

Neopentyl formate, with the IUPAC name 2,2-dimethylpropyl formate, is the ester formed from
neopentyl alcohol and formic acid.[1][2] Its chemical formula is CeH1202 and it has a molecular
weight of 116.16 g/mol .[2][3][4] The defining feature of neopentyl formate is the bulky
neopentyl group, which sterically shields the carbonyl carbon. This structure slows the rate of
nucleophilic attack, such as hydrolysis, when compared to less hindered esters, granting it
enhanced stability.[1][2]
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Property Value Source
Molecular Formula CeH1202 [11[2][3][4]
Molecular Weight 116.16 g/mol [1][2][3]14]
IUPAC Name 2,2-dimethylpropyl! formate [11[3]
CAS Number 23361-67-3 [1]
Neopentyl methanoate, NSC-
Synonyms [11[3]
932
Sparingly soluble in water;
Solubility miscible with ethanol, diethyl [1]

ether, and chloroform.

Computed Boiling Point

123-124 °C (for isomer

isopentyl formate)

[5]

Computed Density

0.859 g/mL at 25 °C (for

isomer isopentyl formate)

[5]

Computed Refractive Index

n20/D 1.397 (for isomer

isopentyl formate)

[5]

Synthesis of Neopentyl Formate via Fischer

Esterification

The primary method for synthesizing neopentyl formate is through the direct Fischer

esterification of neopentyl alcohol with formic acid, utilizing an acid catalyst such as sulfuric

acid or p-toluenesulfonic acid.[2][6] The reaction is reversible and is typically driven towards the

product by using an excess of one reactant or by removing water as it forms.[6]

Experimental Protocol

Objective: To synthesize neopentyl formate from neopentyl alcohol and formic acid.

Materials:

» Neopentyl alcohol (2,2-dimethyl-1-propanol)
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e Formic acid (=95%)

o Concentrated sulfuric acid (Hz2SOa4)

o Diethyl ether

» 5% aqueous sodium bicarbonate (NaHCO3) solution

» Saturated aqueous sodium chloride (brine) solution

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
Equipment:

Round-bottom flask

» Reflux condenser

e Heating mantle

e Separatory funnel

o Beakers and Erlenmeyer flasks
« Distillation apparatus

e Magnetic stirrer and stir bar
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine
neopentyl alcohol and a molar excess of formic acid.

o Catalyst Addition: Slowly and carefully add a catalytic amount (e.g., 5 drops) of concentrated
sulfuric acid to the mixture while stirring.[7]

o Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a
heating mantle.[7][8] Allow the reaction to reflux for approximately one hour to drive the
esterification to completion.[8][9]
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o Cooling: After the reflux period, remove the heating mantle and allow the reaction mixture to
cool to room temperature.

e Work-up and Extraction:
o Transfer the cooled mixture to a separatory funnel.

o Add diethyl ether to dissolve the organic components and then add water to wash the
mixture.[7][8]

o Separate and discard the lower aqueous layer.

o Wash the organic layer sequentially with 5% aqueous sodium bicarbonate solution to
neutralize any remaining acid (venting frequently to release CO2 produced), followed by a
wash with brine to remove residual water and inorganic salts.[7][8]

e Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous
magnesium sulfate or sodium sulfate.[7]

« Purification:
o Decant or filter the dried solution to remove the drying agent.

o Purify the crude neopentyl formate by fractional distillation to separate it from any
unreacted starting materials and byproducts.[1]

Synthesis and Purification Workflow

The following diagram illustrates the key stages in the synthesis and purification of neopentyl
formate.
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Caption: Workflow for Neopentyl Formate Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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